(2-{[4-(2-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]oxy}ethyl)amine hydrochloride

• IUPAC Name: 2-[4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]oxyethanamine;hydrochloride
• InChI: InChI=1S/C14H14F3N3O2.ClH/c1-21-11-5-3-2-4-9(11)10-8-12(14(15,16)17)20-13(19-10)22-7-6-18;/h2-5,8H,6-7,18H2,1H3;1H
• InChI Key: CMMPDPBXXYMUIT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CC(=NC(=N2)OCCN)C(F)(F)F.Cl
• Molecular Formula: C14H15ClF3N3O2
• Molecular Weight: 349.73 g/mol
• CAS No.: 1431966-59-4

Description

(2-{[4-(2-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]oxy}ethyl)amine hydrochloride is a useful research compound. Its molecular formula is C14H15ClF3N3O2 and its molecular weight is 349.74. The purity is usually 95%.
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Biological Activity

The compound (2-{[4-(2-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]oxy}ethyl)amine hydrochloride is a pyrimidine derivative with potential biological activity. Its structural characteristics suggest it may interact with various biological targets, making it a candidate for further pharmacological evaluation.

• IUPAC Name : 2-{[4-(2-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]oxy}ethylamine hydrochloride
• Molecular Formula : C14H14F3N3O2·HCl
• Molecular Weight : 313.28 g/mol
• CAS Number : 1160246-46-7

Biological Activity

The biological activity of this compound has been explored in various studies, focusing on its pharmacological effects, including anti-fibrotic and anti-cancer properties.

Anti-Fibrotic Activity

Recent research has indicated that derivatives of pyrimidine, particularly those similar to (2-{[4-(2-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]oxy}ethyl)amine, exhibit significant anti-fibrotic activity. For instance, compounds with similar structures have shown the ability to inhibit collagen synthesis in hepatic stellate cells, which are crucial in the development of liver fibrosis. The inhibition was assessed using assays like Picro-Sirius red staining and hydroxyproline measurement, demonstrating a reduction in collagen type I alpha 1 (COL1A1) protein expression in vitro .

Compound	IC50 (µM)	Mechanism of Action
12m	45.69	Inhibition of COL1A1 expression
12q	45.81	Inhibition of collagen synthesis

These findings suggest that compounds structurally related to (2-{[4-(2-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]oxy}ethyl)amine may be developed as novel anti-fibrotic agents.

Case Studies and Research Findings

• Study on Collagen Synthesis Inhibition :
  • A study evaluated the effects of pyrimidine derivatives on collagen synthesis in rat liver models.
  • Results indicated a significant reduction in collagen deposition and expression of fibrogenic markers when treated with compounds similar to (2-{[4-(2-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]oxy}ethyl)amine .
• Hsp90 Inhibition Studies :
  • Research focused on the structure-activity relationship of pyrimidine derivatives revealed that modifications at specific positions enhance their inhibitory effects against Hsp90 .
  • The findings support the potential use of these compounds in cancer therapy.